![molecular formula C30H50O2 B1243656 Sophoradiol CAS No. 6822-47-5](/img/structure/B1243656.png)
Sophoradiol
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Overview
Description
Sophoradiol is a pentacyclic triterpenoid that is oleanane substituted by hydroxy groups at the 3beta and 22beta positions and containing a double bond between positions 12 and 13. It is a pentacyclic triterpenoid and a secondary alcohol. It derives from a hydride of an oleanane.
Scientific Research Applications
Anti-mycobacterial Activity
Sophoradiol demonstrates significant anti-mycobacterial activity, specifically against drug-resistant strains of Mycobacterium tuberculosis. In a study conducted by Lu et al. (2020), this compound exhibited remarkable activity against the H37RV strain and drug-resistant strains of M. tuberculosis in both in vitro and murine models. This suggests its potential as a lead molecule in tuberculosis management (Lu et al., 2020).
Traditional Chinese Medicine Applications
Sophora flavescens, a source of this compound, is traditionally used in Chinese medicine for various treatments including viral hepatitis, cancer, and skin diseases. Liu et al. (2011) identified 22 constituents in Sophora flavescens, including this compound, demonstrating its diverse pharmacological applications (Liu et al., 2011).
Anti-inflammatory and Anti-allergic Effects
Sophora flavescens extracts, containing this compound, have shown anti-inflammatory and anti-allergic effects. Kim et al. (2012) found that these extracts effectively inhibited allergic responses in a mouse model, suggesting potential therapeutic applications for allergic skin diseases (Kim et al., 2012).
Anticancer Properties
Sophora species, including sources of this compound, have demonstrated anticancer properties. Mathi et al. (2015) isolated and characterized piceatannol, a compound from Sophora interrupta, indicating its potential as an anticancer agent (Mathi et al., 2015).
Pharmacological Diversity
Sophora species are known for their wide range of pharmacological actions, including antioxidant, antimicrobial, antipyretic, antinociceptive, and anti-inflammatory effects. Aly et al. (2019) highlighted the pharmacological diversity of Sophora species, suggesting their potential for drug development (Aly et al., 2019).
Hepatic Cytochrome P450 Induction
Sophora flavescens extracts can induce hepatic cytochrome P450 enzymes, impacting drug metabolism. Ueng et al. (2009) observed differential induction profiles in male and female mice, with implications for herb-drug interactions (Ueng et al., 2009).
Properties
6822-47-5 | |
Molecular Formula |
C30H50O2 |
Molecular Weight |
442.7 g/mol |
IUPAC Name |
(3S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,9-diol |
InChI |
InChI=1S/C30H50O2/c1-25(2)17-20-19-9-10-22-28(6)13-12-23(31)26(3,4)21(28)11-14-30(22,8)29(19,7)16-15-27(20,5)24(32)18-25/h9,20-24,31-32H,10-18H2,1-8H3/t20-,21-,22+,23-,24+,27+,28-,29+,30+/m0/s1 |
InChI Key |
ZEGUWBQDYDXBNS-FVFJQADASA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(C[C@H]5O)(C)C)C)C)C)(C)C)O |
SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)C)O)C)C |
Canonical SMILES |
CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)C)O)C)C |
synonyms |
olean-12-ene-3,22-diol sophoradiol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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